Tridec-1-en-3-ol
Cat. No. B8706988
Key on ui cas rn:
55287-92-8
M. Wt: 198.34 g/mol
InChI Key: ZQJQCHXLJMURLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05849936
Procedure details
To a solution of vinyl magnesium bromide in tetrahydrofuiran (1M, 82.0 mL) at 0° C. was added a solution of undecanal i (7.00 g, 41.1 mmol) in tetrahydrofuiran (25 mnL) in about 10 min. After 6 h at 0° C., saturated ammonium chloride solution (50 mL) was added. The two layers were separated. The water layer was extracted with ether (2×50 mL). The combined organic solutions were dried over anhydrous magnesium sulfate, filtered, and concentrated. The residue was purified by flash chromatography (10% ethyl acetate in hexane) to give 7.94 g (98%) of i-a as a colorless oil: IR (neat) 3409, 3079, 1644, and 1463 cm-1 ; 1H NMR (CDCl3, 300 MHz) δ 5.80 (ddd, 1 H, J=6.3, 10.7, and 17.2 Hz, CH=CH2), 5.55 (dd, 1 H, J=17.2 and 1.4 Hz, CH=CH2), 5.05 (dd, 1 H, J=10.7 and 1.4 Hz, CH=CH2), 3.99 (q, 1 H, J=6.2 Hz, CHOH), 2.58 (br s, 1 H, OH, 1.46-1.22 [m, 18 H, C(4-12)H2 ], and 0.83 (t, J=6.4 Hz, CH2CH3); 13C NMR (CDCl3, 75.5 MHz) δ 141.61, 114.50, 73.33, 37.24, 32.12, 29.83, 29.55, 25.57, 22.87, and 14.26.
Name
Identifiers
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REACTION_CXSMILES
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[CH:1]([Mg]Br)=[CH2:2].[CH:5](=[O:16])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH3:15]>[Cl-].[NH4+]>[CH2:1]=[CH:2][CH:5]([OH:16])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH3:15] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(=C)[Mg]Br
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|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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C(CCCCCCCCCC)=O
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Step Two
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
|
[Cl-].[NH4+]
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The two layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The water layer was extracted with ether (2×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic solutions were dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by flash chromatography (10% ethyl acetate in hexane)
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CUSTOM
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Type
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CUSTOM
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Details
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to give 7.94 g (98%) of i-a as a colorless oil
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Outcomes
Product
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
